Cas no 339277-34-8 (2,6-DICHLOROBENZYL 4,5-DIPHENYL-1-(2-PROPYNYL)-1H-IMIDAZOL-2-YL SULFONE)

• Product Name: 2,6-DICHLOROBENZYL 4,5-DIPHENYL-1-(2-PROPYNYL)-1H-IMIDAZOL-2-YL SULFONE
• CAS No: 339277-34-8
• MF: C₂₅H₁₈Cl₂N₂O₂S
• MW: 481.393622875214
• CID: 5165750
• Update Time: 2023-08-24

2,6-DICHLOROBENZYL 4,5-DIPHENYL-1-(2-PROPYNYL)-1H-IMIDAZOL-2-YL SULFONE Chemical and Physical Properties

Names and Identifiers

• 2,6-DICHLOROBENZYL 4,5-DIPHENYL-1-(2-PROPYNYL)-1H-IMIDAZOL-2-YL SULFONE
• 2-[(2,6-DICHLOROBENZYL)SULFONYL]-4,5-DIPHENYL-1-(2-PROPYNYL)-1H-IMIDAZOLE
• 2-[(2,6-dichlorophenyl)methanesulfonyl]-4,5-diphenyl-1-(prop-2-yn-1-yl)-1H-imidazole
• 1H-Imidazole, 2-[[(2,6-dichlorophenyl)methyl]sulfonyl]-4,5-diphenyl-1-(2-propyn-1-yl)-
• 2-[(2,6-dichlorophenyl)methylsulfonyl]-4,5-diphenyl-1-prop-2-ynylimidazole
• Oprea1_285967

• Inchi： 1S/C25H18Cl2N2O2S/c1-2-16-29-24(19-12-7-4-8-13-19)23(18-10-5-3-6-11-18)28-25(29)32(30,31)17-20-21(26)14-9-15-22(20)27/h1,3-15H,16-17H2
• InChI Key： VDKNNCIDRMYTQW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CS(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC#C)(=O)=O)Cl

Computed Properties

• Exact Mass: 480.047
• Monoisotopic Mass: 480.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 60.3